Cas no 2172391-57-8 (3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)oxane-3-carboxylic acid)

• Product Name: 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)oxane-3-carboxylic acid
• CAS No: 2172391-57-8
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6241403
• PubChem ID: 165557932
• Update Time: 2025-07-20

3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)oxane-3-carboxylic acid
• 2172391-57-8
• 3-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}methyl)oxane-3-carboxylic acid
• EN300-1547355

• Inchi： 1S/C26H30N2O7/c29-23(28-16-26(24(30)31)10-5-12-34-17-26)15-33-13-11-27-25(32)35-14-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： CVHVRVGEOKCBRI-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)oxane-3-carboxylic acid

Recent Advances in the Study of 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)oxane-3-carboxylic acid (CAS: 2172391-57-8)

The compound 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)oxane-3-carboxylic acid (CAS: 2172391-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxane ring, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel therapeutic agents, leveraging its stability and reactivity in complex chemical environments.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide chain assembly, and the incorporation of the oxane ring adds a layer of structural diversity that can influence the pharmacokinetic properties of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could enhance the solubility and bioavailability of peptide-based drugs, addressing a common challenge in peptide therapeutics.

Another notable advancement is the use of 2172391-57-8 in the development of targeted drug delivery systems. Researchers have exploited its chemical properties to create conjugates with bioactive molecules, enabling precise delivery to specific tissues or cells. For instance, a recent paper in Advanced Drug Delivery Reviews highlighted its role in the synthesis of antibody-drug conjugates (ADCs), where the compound served as a linker between the antibody and the cytotoxic payload, improving the stability and efficacy of the ADC.

In addition to its applications in drug development, this compound has also been investigated for its potential in diagnostic imaging. A study in Chemical Communications reported the synthesis of radiolabeled derivatives of 2172391-57-8, which exhibited high affinity for certain biomarkers in preclinical models. This opens up new possibilities for non-invasive imaging techniques, such as positron emission tomography (PET), in the early detection of diseases.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as discussed in a 2024 article in Organic Process Research & Development. The study proposed a novel catalytic method that significantly reduced the number of steps required for synthesis, making the process more cost-effective and environmentally friendly.

In conclusion, 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)oxane-3-carboxylic acid (CAS: 2172391-57-8) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis and drug delivery to diagnostic imaging, underscoring its potential to drive innovation in these fields. Future research will likely explore further modifications and applications, solidifying its role in the development of next-generation therapeutics and diagnostics.